Cas no 766513-32-0 (Piperidine,4-(2H-tetrazol-2-yl)-)

• Product Name: Piperidine,4-(2H-tetrazol-2-yl)-
• CAS No: 766513-32-0
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• CID: 550828
• PubChem ID: 45091807
• Update Time: 2025-07-01

Piperidine,4-(2H-tetrazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(2H-tetrazol-2-yl)-
• Piperidine, 4-(2H-tetrazol-2-yl)- (9CI)
• 4-(2H-tetrazol-2-yl)piperidine
• 4-(tetrazol-2-yl)piperidine
• 766513-32-0
• AKOS015904547
• FT-0713528
• 4-(2-tetrazolyl)piperidine
• A838778
• 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine
• DTXSID60666909
• EN300-6773433
• 690261-91-7
• SCHEMBL9965902

• Inchi： 1S/C6H11N5/c1-3-7-4-2-6(1)11-9-5-8-10-11/h5-7H,1-4H2
• InChI Key： CJVZSXMEBOMKRW-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)N1N=NC=N1

Computed Properties

• Exact Mass: 153.10163
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.63

Additional information on Piperidine,4-(2H-tetrazol-2-yl)-

Piperidine, 4-(2H-tetrazol-2-yl): A Comprehensive Overview

Piperidine, 4-(2H-tetrazol-2-yl) (CAS No. 766513-32-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1H-tetrazol-2-yl)piperidine, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Piperidine, 4-(2H-tetrazol-2-yl).

Chemical Properties and Structure

Piperidine, 4-(2H-tetrazol-2-yl) is a heterocyclic compound with a molecular formula of C₆H₁₀N₄. The molecule consists of a piperidine ring substituted with a tetrazole group at the 4-position. The tetrazole moiety is known for its high electron density and strong hydrogen-bonding capabilities, which contribute to the compound's unique chemical and biological properties. The piperidine ring, on the other hand, provides flexibility and conformational diversity, making it an attractive scaffold for drug design.

Synthesis Methods

The synthesis of Piperidine, 4-(2H-tetrazol-2-yl) has been extensively studied due to its importance in pharmaceutical research. One common method involves the reaction of 4-piperidone with sodium azide followed by reduction to form the tetrazole derivative. Another approach involves the use of click chemistry, where an azide-functionalized piperidine reacts with a terminal alkyne to form the desired tetrazole compound. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activities

Piperidine, 4-(2H-tetrazol-2-yl) has been investigated for its potential therapeutic applications in various disease models. One of the most notable biological activities is its ability to modulate ion channels and receptors. For instance, it has been shown to inhibit calcium channels, which can be beneficial in treating cardiovascular diseases such as hypertension and arrhythmias. Additionally, the compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Recent studies have also explored the neuroprotective effects of Piperidine, 4-(2H-tetrazol-2-yl). In animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has demonstrated the ability to reduce oxidative stress and protect neurons from damage. These findings suggest that Piperidine, 4-(2H-tetrazol-2-yl) may have potential as a neuroprotective agent in future drug development.

Clinical Trials and Research Advancements

The promising preclinical results of Piperidine, 4-(2H-tetrazol-2-yl) have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects. Ongoing phase II trials are currently investigating its potential in treating cardiovascular diseases and neurodegenerative disorders.

In addition to clinical trials, recent research has focused on optimizing the pharmacokinetic properties of Piperidine, 4-(2H-tetrazol-2-yl). Studies have explored various prodrug strategies to improve its oral bioavailability and reduce metabolic degradation. These efforts aim to enhance the therapeutic index and broaden its clinical applications.

Conclusion

Piperidine, 4-(2H-tetrazol-2-yl) (CAS No. 766513-32-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as cardiovascular diseases and neurodegenerative disorders. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments.